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Compound of Interest

Compound Name: N-tosyl-D-methionine
Cat. No.: B8315422
Get Quote
\ J

Part 1: Executive Safety Summary

The "Why" Behind the Protocol

N-tosyl-D-methionine is a protected amino acid derivative commonly used in chiral synthesis
and peptide coupling. While often categorized generically as an "organic solid," its specific
structural components—the sulfonyl group and the thioether side chain—dictate a safety
protocol that goes beyond standard "lab coat and glasses."”

Critical Hazard Assessment:

e Respiratory Irritation (STOT SE 3): Like many N-protected amino acids, this compound
presents as a fine, electrostatic powder. Inhalation of dust is the primary exposure vector,
capable of irritating the upper respiratory tract.

o Sulfonamide Sensitization Risk: The presence of the p-toluenesulfonyl (tosyl) moiety
classifies this as a sulfonamide derivative. While less reactive than tosyl chloride, potential
cross-sensitization in individuals with sulfa allergies cannot be ruled out.
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o Chemical Stability: Unlike its precursor (tosyl chloride), N-tosyl-D-methionine is stable to
moisture. However, it is combustible and incompatible with strong oxidizing agents due to the
oxidizable sulfur in the methionine side chain.

Part 2: Personal Protective Equipment (PPE)
Stratification[1]

Do not rely on generic "Level D" protection. The following PPE selection is based on
permeation resistance and dust exclusion.

Hand Protection (Dermal Barrier)

e Material: Nitrile Rubber (NBR).
e Minimum Thickness: 0.11 mm (Standard laboratory grade).

o Rationale: Latex is insufficient due to protein allergy risks and poor organic solvent
resistance if the compound is in solution. Nitrile provides excellent resistance to the solid
powder and the polar aprotic solvents (DMSO, DMF) typically used to dissolve this
compound.

» Protocol: Inspect for pinholes before donning. Change immediately upon contamination.

Respiratory Protection (Inhalation Barrier)

e Primary Control: Chemical Fume Hood (Face velocity: 80—100 fpm).

e Secondary Control (If hood unavailable for weighing): NIOSH-certified N95 or P100
particulate respirator.

o Rationale: The particle size of recrystallized amino acid derivatives often ranges from 10—
100 microns, easily becoming airborne during transfer.

Ocular Protection

o Standard: ANSI Z87.1 compliant safety glasses with side shields.
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¢ Bulk Handling (>100g): Chemical splash goggles are required to prevent dust ingress around
the eyes.

PPE Decision Matrix

The following diagram illustrates the decision logic for PPE based on the state of matter and

guantity.
Handling N-Tosyl-D-Methionine
State of Matter?
Solid Powder Solubilized (DMSO/MeOH)
Low Volatility
Level 1 PPE:
Quantity? Nitrile Gloves + Safety Glasses
(Open Bench OK)
/ \ f Solvent Toxic
> 100 mg (Prep/Bulk) < 100 mg (Analytical)

igh Dust Risk Dust Ris

Level 3 PPE: Level 2 PPE:
Double Nitrile + Goggles Nitrile Gloves + Safety Glasses
+ Fume Hood + Lab Coat + Fume Hood Required

Click to download full resolution via product page
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Figure 1: PPE Decision Matrix based on operational scale and physical state.

Part 3: Operational Workflow & Logistics
Step-by-Step Handling Protocol

1. Receipt and Inspection

 Verify Identity: Check the CAS number.[1][2] While N-tosyl-L-methionine is CAS 21394-63-4,
the D-isomer is stereochemically distinct but shares safety properties.

o Container Condition: Ensure the cap is tight. If powder is visible on the outside of the bottle,
wipe down with a damp paper towel (water/ethanol) before storage.

2. Weighing and Transfer (The Critical Step)
e Engineering Control: Use a balance enclosure or place the balance inside the fume hood.

 Static Control: Amino acid derivatives are static-prone. Use an anti-static gun or ionizer if the
powder "jumps" away from the spatula.

e Technique:

o Tare the receiving vessel (flask/vial).

o Transfer solid using a clean stainless steel spatula.

o Do not return excess chemical to the stock bottle to prevent cross-contamination.
3. Solubilization

e Solubility Profile: Soluble in methanol, ethanol, DMSO, and DMF. Sparingly soluble in
water/acidic media.

o Exotherm: Dissolution is generally endothermic or neutral. No special cooling is required
unless reacting with strong bases.

Waste Disposal Logistics[5][6]
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Never flush N-tosyl-D-methionine down the drain. The tosyl group renders it resistant to
standard biological degradation in water treatment facilities.

Waste Stream Classification Disposal Method

Collect in a dedicated
container labeled "Solid

Solid Waste Hazardous Organic Solid Organic Waste." Incineration is
the preferred destruction

method.

Segregate based on solvent
Liquid Waste Organic Solvent Waste (e.g., Halogenated vs. Non-

Halogenated).

Dispose of gloves and paper

towels in the lab's solid
Contaminated PPE Solid Debris )

hazardous waste bin, not

regular trash.

Operational Workflow Diagram

Add Solvent y,{ (veOH/DMSO)

- Weighing
Gz SR (in Hood/Enclosure) [-~====-~~

Click to download full resolution via product page

Figure 2: Operational workflow from stock retrieval to waste disposal.

Part 4: Emergency Response

1. In Case of Skin Contact:

e Action: Wash with soap and copious amounts of water.[2][3][4]
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Why: The tosyl group is lipophilic; water alone may not remove it efficiently. Soap acts as a
surfactant to lift the compound from the dermal layer.

2. In Case of Spill:

Dry Spill: Do not dry sweep if dust generation is excessive. Cover with a damp paper towel
to weigh down particles, then scoop into a waste bag.

Wet Spill: Absorb with vermiculite or sand.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methionine-handling-logistics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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